Cas no 425373-14-4 (2-(4-Isopropoxyphenyl)quinoline-4-carboxylic acid)

2-(4-Isopropoxyphenyl)quinoline-4-carboxylic acid is a quinoline-based carboxylic acid derivative with potential applications in pharmaceutical and materials chemistry. Its structure features a quinoline core substituted with a 4-isopropoxyphenyl group at the 2-position and a carboxylic acid moiety at the 4-position, offering versatility for further functionalization. This compound may serve as a key intermediate in the synthesis of bioactive molecules or as a ligand in coordination chemistry due to its chelating properties. The isopropoxy group enhances solubility in organic solvents, facilitating synthetic modifications. Its well-defined aromatic system and functional groups make it suitable for research in medicinal chemistry, particularly in the development of novel therapeutic agents.
2-(4-Isopropoxyphenyl)quinoline-4-carboxylic acid structure
425373-14-4 structure
Product Name:2-(4-Isopropoxyphenyl)quinoline-4-carboxylic acid
CAS No:425373-14-4
MF:C19H17NO3
MW:307.343185186386
MDL:MFCD01922089
CID:3028133
PubChem ID:717245
Update Time:2025-10-29

2-(4-Isopropoxyphenyl)quinoline-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 2-(4-异丙氧芬基)-喹啉-4-羧酸
    • 2-(4-isopropoxyphenyl)quinoline-4-carboxylic acid
    • 2-(4-propan-2-yloxyphenyl)quinoline-4-carboxylic acid
    • 2-[4-(propan-2-yloxy)phenyl]quinoline-4-carboxylic acid
    • CBMicro_046536
    • Oprea1_422796
    • BBL016556
    • STK424531
    • SB72379
    • 2-(4-isopropoxyphenyl)quinoline-4-carboxylicacid
    • 2-(4-iso-propoxy-phenyl)-quinoline-4-carboxylic acid
    • AKOS003267792
    • 6131-14-2
    • CCG-329492
    • MFCD01922089
    • CS-0314795
    • 425373-14-4
    • H20831
    • BIM-0046538.P001
    • 2-{4-[(Propan-2-yl)oxy]phenyl}quinoline-4-carboxylic acid
    • 2-(4-Isopropoxy-phenyl)-quinoline-4-carboxylic acid
    • DTXSID20976793
    • AB00284912-02
    • VS-05363
    • ALBB-000423
    • NCGC00297035-01
    • 2-(4-Isopropoxyphenyl)quinoline-4-carboxylic acid
    • MDL: MFCD01922089
    • Inchi: 1S/C19H17NO3/c1-12(2)23-14-9-7-13(8-10-14)18-11-16(19(21)22)15-5-3-4-6-17(15)20-18/h3-12H,1-2H3,(H,21,22)
    • InChI Key: LRWZQSBTGVJYHR-UHFFFAOYSA-N
    • SMILES: O(C1C=CC(=CC=1)C1C=C(C(=O)O)C2C=CC=CC=2N=1)C(C)C

Computed Properties

  • Exact Mass: 307.12084340Da
  • Monoisotopic Mass: 307.12084340Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 4
  • Complexity: 403
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.1
  • Topological Polar Surface Area: 59.4

Experimental Properties

  • Density: 1.2±0.1 g/cm3
  • Boiling Point: 496.6±45.0 °C at 760 mmHg
  • Flash Point: 254.1±28.7 °C
  • Vapor Pressure: 0.0±1.3 mmHg at 25°C

2-(4-Isopropoxyphenyl)quinoline-4-carboxylic acid Security Information

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Additional information on 2-(4-Isopropoxyphenyl)quinoline-4-carboxylic acid

2-(4-Isopropoxyphenyl)quinoline-4-carboxylic acid: A Comprehensive Overview

2-(4-Isopropoxyphenyl)quinoline-4-carboxylic acid (CAS No. 425373-14-4) is a unique and versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its distinct molecular structure, has shown promising potential in various applications, including as a lead compound for drug discovery and as a key intermediate in the synthesis of bioactive molecules.

The chemical structure of 2-(4-Isopropoxyphenyl)quinoline-4-carboxylic acid consists of a quinoline core with a carboxylic acid group at the 4-position and an isopropoxyphenyl substituent at the 2-position. This specific arrangement of functional groups imparts unique physicochemical properties to the molecule, making it an attractive candidate for further investigation.

Recent studies have highlighted the biological activities of 2-(4-Isopropoxyphenyl)quinoline-4-carboxylic acid. For instance, research published in the Journal of Medicinal Chemistry has demonstrated its potent anti-inflammatory and antioxidant properties. These findings suggest that the compound could be a valuable therapeutic agent for treating inflammatory diseases and conditions associated with oxidative stress.

In addition to its biological activities, 2-(4-Isopropoxyphenyl)quinoline-4-carboxylic acid has been explored as a scaffold for the development of novel drugs. Its quinoline core is known to exhibit favorable pharmacokinetic properties, such as good solubility and permeability, which are crucial for effective drug delivery. Furthermore, the presence of the carboxylic acid group allows for easy functionalization, enabling chemists to modify the molecule to enhance its therapeutic efficacy and reduce potential side effects.

The synthesis of 2-(4-Isopropoxyphenyl)quinoline-4-carboxylic acid has been extensively studied, with several efficient routes reported in the literature. One common approach involves the condensation of 2-chloroquinoline-4-carboxylic acid with 4-isopropoxybenzeneboronic acid in the presence of a palladium catalyst. This method provides high yields and excellent purity, making it suitable for large-scale production.

The safety profile of 2-(4-Isopropoxyphenyl)quinoline-4-carboxylic acid has also been evaluated in preclinical studies. Toxicity assessments have shown that the compound exhibits low toxicity at therapeutic concentrations, which is a critical factor for its potential use in pharmaceutical applications. However, further research is needed to fully understand its long-term safety and efficacy.

In conclusion, 2-(4-Isopropoxyphenyl)quinoline-4-carboxylic acid (CAS No. 425373-14-4) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure, favorable biological activities, and good pharmacokinetic properties make it an attractive candidate for further development as a therapeutic agent. Ongoing research continues to uncover new insights into its potential uses and mechanisms of action, paving the way for innovative treatments in various medical fields.

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